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Compound of Interest

Compound Name: 1-(2-Chloro-4-methylphenyl)urea

Cat. No.: B3076077

Essential Safety and Handling Guide for 1-(2-Chloro-
4-methylphenyl)urea

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
1-(2-Chloro-4-methylphenyl)urea. The following procedures are designed to ensure the
safety of laboratory personnel and to minimize environmental impact.

Hazard Assessment

While a specific Safety Data Sheet (SDS) for 1-(2-Chloro-4-methylphenyl)urea is not readily
available, data from the structurally similar compound 4-Chlorophenylurea indicates potential
hazards.[1] It is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Due to the presence of the chlorinated aromatic ring, this compound should be
handled with care, assuming it may cause skin and eye irritation.[2]

Hazard Summary:
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Hazard Statement

Classification

Harmful if swallowed

Acute toxicity, Oral (Category 4)

Very toxic to aquatic life with long lasting effects

Acute aquatic toxicity (Category 1), Chronic
aguatic toxicity (Category 1)

May cause skin and eye irritation

Inferred from related compounds

Potential for dust explosion

Inferred for finely divided organic solids

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, or eye contact.

PPE Requirements:

Protection Type

Specification

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile,
Neoprene, or Butyl rubber). Gloves should be
inspected before use and changed immediately

if contaminated.[3][4]

Eye and Face Protection

Safety glasses with side shields or tightly fitting
safety goggles.[5] A face shield should be worn
in situations with a risk of splashing or dust

generation.[5][6]

Skin and Body Protection

A lab coat or chemical-resistant coveralls.[4]

Closed-toe shoes are required.

Respiratory Protection

For operations that may generate dust, a
NIOSH-approved respirator with a particulate
filter (e.g., N95, P100) is recommended.[3]

Ensure proper fit and training before use.[4]

Handling and Storage Procedures

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.swancorp.com.au/wp-content/uploads/2015/05/SDS-Urea-Exp-22.10.20151.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.swancorp.com.au/wp-content/uploads/2015/05/SDS-Urea-Exp-22.10.20151.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3076077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:

e Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling powders or creating solutions.

» Avoid generating dust.[3] Use techniques such as gentle scooping or working with wetted
material to minimize airborne particles.

e Do not eat, drink, or smoke in the handling area.[3]

e Wash hands thoroughly with soap and water after handling.[3]
Storage:

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

Immediate and appropriate response to spills is critical to prevent exposure and environmental
contamination.

Spill Response:
o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Increase ventilation to the area.

o Contain: For dry spills, carefully sweep or vacuum the material. Avoid raising dust. For liquid
spills, use an inert absorbent material.

o Collect: Place all contaminated materials into a sealed, labeled container for disposal.
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o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
e Report: Inform the laboratory supervisor or safety officer of the incident.

First Aid:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

« If on Skin: Remove contaminated clothing. Wash the affected area thoroughly with soap and
water.[7]

 If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[3][7] Seek medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[7]

Disposal Plan

1-(2-Chloro-4-methylphenyl)urea and any contaminated materials are considered hazardous
waste and must be disposed of accordingly.

Disposal Guidelines:

o Collect all waste, including contaminated PPE, in a designated, sealed, and clearly labeled
hazardous waste container.

e Do not dispose of this chemical down the drain or in general waste.[8]

» Arrange for disposal through a licensed hazardous waste disposal company, following all
local, state, and federal regulations for chlorinated organic compounds.[9][10]

Visual Workflow for Handling and Disposal

The following diagram illustrates the procedural flow for safely handling and disposing of 1-(2-
Chloro-4-methylphenyl)urea.
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Caption: Workflow for handling 1-(2-Chloro-4-methylphenyl)urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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